N-Methyl-N'-(6-methyl-4-oxo-1,4-dihydro-1,3,5-triazin-2-yl)thiourea

• CAS No.: 203452-16-8
• Molecular Formula: C6H9N5OS
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 1-methyl-3-(2-methyl-6-oxo-1H-1,3,5-triazin-4-yl)thiourea
• InChI: InChI=1S/C6H9N5OS/c1-3-8-4(10-5(12)9-3)11-6(13)7-2/h1-2H3,(H3,7,8,9,10,11,12,13)
• InChI Key: NTYUWVHHPFNZJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=O)N1)NC(=S)NC

Description

N-Methyl-N’-(6-methyl-4-oxo-1,4-dihydro-1,3,5-triazin-2-yl)thiourea is an organic compound with the molecular formula C6H10N4O2S It is a derivative of thiourea and triazine, featuring a unique structure that combines these two functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Methyl-N’-(6-methyl-4-oxo-1,4-dihydro-1,3,5-triazin-2-yl)thiourea typically involves the reaction of N-methylthiourea with 6-methyl-4-oxo-1,4-dihydro-1,3,5-triazine-2-carboxylic acid. The reaction is carried out under acidic or basic conditions, depending on the desired yield and purity. Common reagents used in this synthesis include hydrochloric acid or sodium hydroxide as catalysts.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process. The final product is purified through recrystallization or chromatography techniques to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

N-Methyl-N’-(6-methyl-4-oxo-1,4-dihydro-1,3,5-triazin-2-yl)thiourea undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can convert the compound into its corresponding amines or thiols using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiourea group is replaced by other nucleoph